![molecular formula C9H16O3 B2397914 2-[1-(Methoxymethyl)cyclopentyl]acetic acid CAS No. 1889645-27-5](/img/structure/B2397914.png)
2-[1-(Methoxymethyl)cyclopentyl]acetic acid
Description
“2-[1-(Methoxymethyl)cyclopentyl]acetic acid” is a chemical compound with a molecular structure that contains a total of 28 bonds, including 12 non-H bonds, 1 multiple bond, 4 rotatable bonds, 1 double bond, 1 five-membered ring, 1 aliphatic carboxylic acid, 1 hydroxyl group, and 1 aliphatic ether .
Molecular Structure Analysis
The molecular structure of “2-[1-(Methoxymethyl)cyclopentyl]acetic acid” includes a five-membered ring, a carboxylic acid group (aliphatic), a hydroxyl group, and an aliphatic ether .Scientific Research Applications
- 2-[1-(Methoxymethyl)cyclopentyl]acetic acid has shown promise as an anti-inflammatory agent. Researchers have explored its potential to inhibit pro-inflammatory pathways, making it a candidate for drug development in conditions like arthritis, inflammatory bowel disease, and dermatitis .
- This compound may possess analgesic (pain-relieving) effects. Investigations into its mechanism of action suggest that it modulates pain receptors or neurotransmitters. As such, it could contribute to pain management strategies .
- Scientists have studied the use of 2-[1-(Methoxymethyl)cyclopentyl]acetic acid in gastrointestinal disorders. Its ability to regulate gut inflammation and promote healing makes it relevant for conditions like ulcerative colitis and Crohn’s disease .
- Preliminary research indicates that this compound might have neuroprotective properties. It could play a role in safeguarding neurons from damage caused by oxidative stress or inflammation, making it relevant for neurodegenerative diseases .
- While still in early stages, studies have explored the potential of 2-[1-(Methoxymethyl)cyclopentyl]acetic acid as an anticancer agent. Its effects on cell proliferation, apoptosis, and tumor growth inhibition warrant further investigation .
- Researchers have investigated the compound’s impact on metabolic pathways. It may influence lipid metabolism, glucose regulation, or insulin sensitivity, making it relevant for conditions like diabetes and obesity .
Anti-Inflammatory Agents
Analgesic Properties
Gastrointestinal Disorders
Neuroprotective Potential
Anticancer Investigations
Metabolic Disorders
properties
IUPAC Name |
2-[1-(methoxymethyl)cyclopentyl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O3/c1-12-7-9(6-8(10)11)4-2-3-5-9/h2-7H2,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBNZBYZFMAJAQS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1(CCCC1)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[1-(Methoxymethyl)cyclopentyl]acetic acid | |
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